Cas no 392-48-3 (1,1,1-trifluoro-3-methylhexane-2,4-dione)

1,1,1-trifluoro-3-methylhexane-2,4-dione structure
392-48-3 structure
Product Name:1,1,1-trifluoro-3-methylhexane-2,4-dione
CAS No:392-48-3
MF:C7H9F3O2
MW:182.140372991562
CID:313807
PubChem ID:238408
Update Time:2025-04-19

1,1,1-trifluoro-3-methylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexanedione,1,1,1-trifluoro-3-methyl-
    • 1,1,1-trifluoro-3-methylhexane-2,4-dione
    • 1,1,1-Trifluor-3-methyl-hexan-2,4-dion
    • 1,1,1-Trifluor-3-methyl-hexandion-(2,4)
    • 1,1,1-trifluoro-3-methyl-2,4-hexanedione
    • 1,1,1-trifluoro-3-methyl-hexane-2,4-dione
    • AC1L60X5
    • AC1Q4I2R
    • AR-1B3846
    • CTK4I1184
    • KST-1B4667
    • NSC42747
    • 392-48-3
    • SCHEMBL19317193
    • DTXSID90285763
    • NSC-42747
    • EN300-1127324
    • IRBFWXBYIVISFR-UHFFFAOYSA-N
    • Inchi： 1S/C7H9F3O2/c1-3-5(11)4(2)6(12)7(8,9)10/h4H,3H2,1-2H3
    • InChI Key： IRBFWXBYIVISFR-UHFFFAOYSA-N
    • SMILES： FC(C(C(C)C(CC)=O)=O)(F)F

Computed Properties

  • Exact Mass: 182.05547
  • Monoisotopic Mass: 182.055464
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 2

Experimental Properties

  • Density: 1.174
  • Boiling Point: 160.9°Cat760mmHg
  • Flash Point: 47.2°C
  • Refractive Index: 1.368
  • PSA: 34.14
  • LogP: 1.73300

1,1,1-trifluoro-3-methylhexane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1127324-0.05g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
0.05g
 $468.0 2023-10-26
Enamine
EN300-1127324-0.1g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
0.1g
 $490.0 2023-10-26
Enamine
EN300-1127324-0.25g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
0.25g
 $513.0 2023-10-26
Enamine
EN300-1127324-0.5g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
0.5g
 $535.0 2023-10-26
Enamine
EN300-1127324-1.0g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3
1g
 $986.0 2023-06-09
Enamine
EN300-1127324-2.5g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
2.5g
 $1089.0 2023-10-26
Enamine
EN300-1127324-5.0g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3
5g
 $2858.0 2023-06-09
Enamine
EN300-1127324-10.0g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3
10g
 $4236.0 2023-06-09
Enamine
EN300-1127324-1g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
1g
 $557.0 2023-10-26
Enamine
EN300-1127324-5g
1,1,1-trifluoro-3-methylhexane-2,4-dione
 392-48-3 95%
5g
 $1614.0 2023-10-26

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